Cas no 2228233-10-9 (1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine
• CAS No: 2228233-10-9
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 6111018
• PubChem ID: 165655630
• Update Time: 2025-06-22

1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine
• EN300-1928050
• 2228233-10-9

• Inchi： 1S/C9H12BrN3O2/c1-9(2,11)4-7-8(13(14)15)3-6(10)5-12-7/h3,5H,4,11H2,1-2H3
• InChI Key： LKRHUOTZQSHZSP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])CC(C)(C)N

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228233-10-9 and Product Name: 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine

The compound identified by the CAS number 2228233-10-9 and the product name 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of a 5-bromo-3-nitropyridine moiety combined with a secondary amine group attached to a branched alkyl chain suggests a multifaceted interaction profile, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridine-based scaffolds are widely recognized for their versatility in medicinal chemistry, offering diverse pharmacological activities ranging from antimicrobial to anticancer effects. The specific substitution pattern in 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine, where the pyridine ring is brominated at the 5-position and nitroated at the 3-position, introduces unique electronic and steric properties that can modulate binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The 5-bromo and 3-nitro functional groups provide reactive sites for further chemical modification, enabling chemists to tailor the compound's properties for specific applications. This flexibility is particularly valuable in drug development, where precise control over molecular structure is often required to optimize efficacy and minimize side effects.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. For instance, compounds featuring nitro groups have shown promise in treating inflammatory diseases by modulating enzymatic pathways such as cyclooxygenase (COX) inhibition. Similarly, brominated pyridines have been explored for their role in enhancing drug bioavailability through improved metabolic stability. The combination of these features in 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine positions it as a promising candidate for further investigation.

The secondary amine group in the molecule also opens up possibilities for hydrogen bonding interactions, which are crucial for binding affinity and selectivity. This feature is particularly relevant in designing small molecules that interact with proteins or nucleic acids. Additionally, the branched alkyl chain may influence solubility and cell membrane permeability, factors that are critical for drug delivery systems.

Advances in computational chemistry have further accelerated the discovery process for such compounds. Molecular modeling techniques allow researchers to predict binding affinities and interactions with target proteins with high accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds like 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine to identify lead candidates for experimental validation.

In conclusion, the compound with CAS no. 2228233-10-9 and product name 1-(5-bromo-3-nitropyridin-2-yl)-2-methylpropan-2-amine represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups and its potential as a building block for more complex molecules make it a valuable asset in pharmaceutical research. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.